Cas no 2056-19-1 (N,N'-bis(2-chlorobenzyl)propane-1,3-diamine dihydrochloride)

• Product Name: N,N'-bis(2-chlorobenzyl)propane-1,3-diamine dihydrochloride
• CAS No: 2056-19-1
• MF: C₁₇H₂₂Cl₄N₂
• MW: 396.181980609894
• CID: 1394440
• PubChem ID: 74929
• Update Time: 2025-04-20

N,N'-bis(2-chlorobenzyl)propane-1,3-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N'-bis(2-chlorobenzyl)propane-1,3-diamine dihydrochloride
• N,N'-bis[(2-chlorophenyl)methyl]propane-1,3-diamine,dihydrochloride
• N,N'-Trimethylenebis(2-chlorobenzylamine) dihydrochloride
• Trimethylenediamine, N,N'-bis(o-chlorobenzyl)-, dihydrochloride
• 2056-19-1
• N,N'-Bis(o-chlorobenzyl)trimethylenediamine dihydrochloride
• DTXSID60174559
• Benzylamine, N,N'-trimethylenebis(2-chloro-, dihydrochloride
• 1,3-Propanediamine, N,N'-bis(o-chlorobenzyl)-, dihydrochloride

• Inchi： 1S/C17H20Cl2N2.2ClH/c18-16-8-3-1-6-14(16)12-20-10-5-11-21-13-15-7-2-4-9-17(15)19;;/h1-4,6-9,20-21H,5,10-13H2;2*1H
• InChI Key： USAAVKOPISTKKF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNCCCNCC1C=CC=CC=1Cl.Cl.Cl

Computed Properties

• Exact Mass: 394.05406
• Monoisotopic Mass: 394.053709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 250
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06